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Compound of Interest

Compound Name: Neuromedin N

Cat. No.: B1678227

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Neuromedin N (NN), a
neuropeptide with significant physiological roles. It covers the gene and protein sequence
information, receptor interactions, signaling pathways, and key experimental methodologies for
its study.

Gene and Precursor Information

Neuromedin N is a hexapeptide neuropeptide derived from the same precursor protein as
neurotensin (NT).[1] This precursor, known as the neurotensin/neuromedin N precursor (pro-
NT/NN), is encoded by the NTS gene.[2][3] The sequences for both neuromedin N and
neurotensin are located at the C-terminus of the precursor protein.[1] They are flanked by Lys-
Arg (Lysine-Arginine) sequences, which are consensus sites for cleavage by endoproteases,
specifically prohormone convertases like PC1, PC2, and PC5-A.[1][4] The differential
processing of this precursor in various tissues leads to the production of NT, NN, and larger
peptide forms, allowing for biological diversity from a single gene.[4]

Table 1: Gene Information for Neurotensin/[Neuromedin
N (NTS)
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. Chromosomal .
Species Gene Symbol . UniProt ID NCBI Gene ID
Location
Homo sapiens
NTS 4912[5] P30990 4922[1]
(Human)
Bos taurus
_ NTS 6 P01156[2] 281958
(Bovine)
Danio rerio
_ nts 18 AOAOA7HBE2[6] 799989
(Zebrafish)

Below is a diagram illustrating the structure of the pro-neurotensin/neuromedin N precursor,
highlighting the locations of the mature peptides.

Caption: Structure of the pro-neurotensin/neuromedin N precursor and its processing.

Protein Sequence Information

Neuromedin N is a highly conserved hexapeptide. Its biological activity is closely related to
that of neurotensin, with which it shares sequence homology.[1]

Table 2: Amino Acid Sequences of Neuromedin N and its
Precursor
Precursor Length Neuromedin N

Species . . UniProt ID
(Amino Acids) Sequence

Homo sapiens

170 KIPYIL P30990
(Human)
Bos taurus (Bovine) 170 KIPYIL P01156[2]
Rattus norvegicus

170 KIPYIL P07301
(Rat)
Mus musculus

169 KIPYIL P35544

(Mouse)
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Receptors and Signaling Pathways

Neuromedin N exerts its physiological effects, which include analgesia and hypothermia, by
interacting with G protein-coupled receptors (GPCRS), primarily the neurotensin type 2 (NTS2)
receptor.[1][7] While it can also bind to other neurotensin receptors, its affinity is notable for
NTS2.[1][7] The binding of Neuromedin N to its receptor initiates a cascade of intracellular
signaling events. Stimulation of neurotensin receptors can lead to the activation of Gaq and Gai
proteins, resulting in increased intracellular calcium concentration, generation of inositol
phosphate, and activation of the MAPK/ERK pathway.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to Neuromedin N: Gene, Protein, and
Functional Insights]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678227#neuromedin-n-gene-and-protein-sequence-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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